2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide

Specification

• CAS No.: 337505-22-3
• Molecular Formula: C16H16N4OS2
• Molecular Weight: 344.5g/mol
• IUPAC Name: 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C16H16N4OS2/c17-9-12-8-11-4-2-1-3-5-13(11)19-15(12)23-10-14(21)20-16-18-6-7-22-16/h6-8H,1-5,10H2,(H,18,20,21)
• Standard InChI Key: HZAAPRANCMOVML-UHFFFAOYSA-N
• SMILES: C1CCC2=CC(=C(N=C2CC1)SCC(=O)NC3=NC=CS3)C#N
• Canonical SMILES: C1CCC2=CC(=C(N=C2CC1)SCC(=O)NC3=NC=CS3)C#N

Introduction

2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide

• Chemical Properties: This compound has a molecular formula of C21H23N3O3S and a molecular weight of 397.49062 g/mol.

• Biological Activity: While specific biological activities for this compound are not detailed, related compounds often exhibit potential as inhibitors or modulators of various enzymes.

N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide

• Synthesis and Biological Activity: This compound was synthesized using a two-stage protocol and showed promise as a 5-lipoxygenase (5-LOX) inhibitor, indicating potential anti-inflammatory properties.

Isopropyl 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetate

• Chemical Properties: This compound has a molecular formula of C16H20N2O2S and a molecular weight of 304.4072 g/mol.

• Biological Activity: Specific biological activities for this compound are not detailed, but it may share properties with other cyclohepta[b]pyridine derivatives.

Potential Biological Activities

Given the structural similarities to compounds with known biological activities, 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide may exhibit potential as:

• Anti-inflammatory Agents: Similar compounds have shown promise in inhibiting enzymes involved in inflammation.

• Anticancer Agents: The presence of a thiazolyl group could contribute to anticancer properties, as seen in other thiazole-containing compounds.

Research Findings and Future Directions

While specific research findings on 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide are not available, future studies could focus on:

• Synthesis Optimization: Developing efficient synthesis protocols to produce this compound in high yields.

• Biological Evaluation: Conducting in vitro and in vivo studies to assess its potential biological activities.

Data Tables

Given the lack of specific data on 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(1,3-thiazol-2-yl)acetamide, the following table summarizes related compounds:

Compound	Molecular Formula	Molecular Weight	Potential Biological Activity
2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide	C21H23N3O3S	397.49062 g/mol	Enzyme inhibition/modulation
N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Not specified	Anti-inflammatory (5-LOX inhibition)
Isopropyl 2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetate	C16H20N2O2S	304.4072 g/mol	Potential biological activities not detailed